Cas no 885267-13-0 (1-(6-chloropyridin-3-yl)propan-2-one)

• Product Name: 1-(6-chloropyridin-3-yl)propan-2-one
• CAS No: 885267-13-0
• MF: C₈H₈ClNO
• MW: 169.608221054077
• MDL: MFCD08706287
• CID: 710590
• PubChem ID: 9989645
• Update Time: 2025-08-05

1-(6-chloropyridin-3-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Propanone,1-(6-chloro-3-pyridinyl)-
• 1-(6-chloropyridin-3-yl)propan-2-one
• (6-Chloro-pyridin-3-yl)propan-2-one
• EN300-1967324
• (6-Chloropyridin-3-yl)propan-2-one
• VYPYPIWLAXXIIQ-UHFFFAOYSA-N
• 885267-13-0
• AKOS006289783
• DTXSID90433707
• SCHEMBL12764890

• MDL： MFCD08706287
• Inchi： 1S/C8H8ClNO/c1-6(11)4-7-2-3-8(9)10-5-7/h2-3,5H,4H2,1H3
• InChI Key： VYPYPIWLAXXIIQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)CC(C)=O

Computed Properties

• Exact Mass: 169.029442
• Monoisotopic Mass: 169.029442
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30
• XLogP3: 1.4

Experimental Properties

• PSA: 29.96000
• LogP: 1.86650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 1-(6-chloropyridin-3-yl)propan-2-one

1-(6-Chloropyridin-3-yl)Propan-2-one: A Comprehensive Overview

1-(6-Chloropyridin-3-yl)propan-2-one, also known by its CAS number 885267-13-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of pyridine, a six-membered aromatic ring with one nitrogen atom, which forms the basis for numerous biologically active molecules. The presence of a chlorine substituent at the 6-position of the pyridine ring and a propanone group at the 3-position introduces unique electronic and steric properties, making it a valuable compound for various applications.

The molecular structure of 1-(6-chloropyridin-3-yl)propan-2-one can be described as follows: the pyridine ring is substituted with a chlorine atom at position 6 and a propanone group (CH₂CO) at position 3. This arrangement creates a molecule with both aromatic and ketonic functionalities, which can participate in diverse chemical reactions. The compound's molecular formula is C₉H₇ClNO, and its molecular weight is approximately 179.6 g/mol. Its physical properties include a melting point of around 140°C and a boiling point of about 300°C under standard conditions.

Recent studies have highlighted the potential of 1-(6-chloropyridin-3-yl)propan-2-one as an intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of new antibiotics and anticancer agents. The compound's ability to act as both an electrophilic and nucleophilic site makes it versatile in organic synthesis. Additionally, its stability under various reaction conditions has made it a preferred choice in multi-step synthesis processes.

In terms of applications, 1-(6-chloropyridin-3-yl)propan-2-one has been utilized in the pharmaceutical industry as a key intermediate in drug discovery programs. Its structure allows for easy modification at both the pyridine ring and the ketone group, enabling chemists to design molecules with specific biological activities. For example, substituting the chlorine atom with other halogens or functional groups can significantly alter the compound's pharmacokinetic properties, making it suitable for targeting different disease states.

The synthesis of 1-(6-chloropyridin-3-yl)propan-2-one typically involves nucleophilic aromatic substitution or Friedel-Crafts acylation reactions. These methods are well-established and provide high yields when optimized conditions are employed. Researchers have also investigated alternative routes, such as using transition metal catalysts, to enhance reaction efficiency and selectivity.

In conclusion, 1-(6-chloropyridin-3-yl)propan-2-one, with its unique structural features and versatile reactivity, continues to be an important compound in organic synthesis and drug development. Its role as an intermediate in the creation of bioactive molecules underscores its significance in contemporary chemical research. As new applications emerge, this compound will undoubtedly remain a focal point for scientists seeking innovative solutions in medicine and materials science.